Cas no 60857-08-1 (Prostratin)

Conclusion: prostratin is a natural diterpenoid, which is an activator of PKC with a Ki value of 12.5 nm, and can inhibit the activity of HIV-1

Prostratin structure

Product Name:Prostratin

CAS No:60857-08-1

Molecular Formula:C₂₂H₃₀O₆

Molecular Weight:390.4700

CID:506538

PubChem ID:329820006

Prostratin Properties

Names and Identifiers

- Prostratin
- 12-DEOXYPHORBOL 13-ACETATE
- PROSTRATIN (12-DEOXYPHORBOL 13-ACETATE)
- 12-deoxyphorbal-13-acetate
- 12-Deoxyphorbol 13-Acetate,dPAc
- 12-deoxyphorbol-13-acetate
- 13-O-Acetyl-12-deoxyphorbol
- 13-O-Acetylphorbol
- SA 101A
- Stillingia Facto
- Stillingia factor S7
- CCRIS 6292
- NSC 623310
- (1aR,1bS,4aR,7aS,7bR,8R,9aS)-9a-(Acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5H-cyclopropa[3,4]benz[1,2-e]azulen-5-one
- [(1S,2R,6S,10S,11R,13S,15S)-1,6-Dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyc
- [1,6-Dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
- NSC_454217
- FT-0674123
- CAS_454217
- BCP29895
- BDBM86433
- 60857-08-1
- NSC-623310
- NSC623310
- 5H-Cyclopropa[3,2-e]azulen-5-one, 9a-(acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro- 4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-
- NCI60_006951
- [(6R,10S)-1,6-Dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
- 4a,7b-Dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl acetate
- 5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE, 9A-(ACETYLOXY)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B-DIHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-, (1AR,1BS,4AR,7AS,7BR,8R,9AS)-
- SCHEMBL344837
- MS-26507
- NSC 623310; SA 101A; Stillingia factor S7
- HY-107421
- CHEBI:69818
- CCG-208192
- Q3270742
- AKOS027250797
- BOJKFRKNLSCGHY-HXGSDTCMSA-N
- SA-101A
- (1aR,1bS,4aR,7aS,7bR,8R,9aS)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl acetate
- CS-0028449
- 5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE, 9A-(ACETYLOXY)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B-DIHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-, (1AR-(1A.ALPHA.,1B.BETA.,4A.BETA.,7A.ALPHA.,7B.ALPHA.,8.ALPHA.,9A.ALPHA.))-
- 12-deoxyphorbol-13-acetate (prostratin)
- KO94U6DIQ6
- [dihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] acetate
- CHEMBL170518
- SMP2_000144
- HMS3648K03
- (1AR,1BS,4AR,7AS,7BR,8R,9AS)-9A-(ACETYLOXY)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B-DIHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE
- SR-01000946228
- BRD-K91145395-001-01-9
- BDBM50368315
- C20197
- K-101A
- SR-01000946228-1
- Prostratin, >=98% (HPLC)
- [(1R,2S,6R,10S,11R,13S,15R)-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
- GLXC-02539
- G91401
- DA-66943
- MDL： MFCD00674138
- InChIKey： BOJKFRKNLSCGHY-AWTHBLRYSA-N
- Inchi： 1S/C22H30O6/c1-11-6-16-20(26,18(11)25)9-14(10-23)7-15-17-19(4,5)21(17,28-13(3)24)8-12(2)22(15,16)27/h6-7,12,15-17,23,26-27H,8-10H2,1-5H3/t12-,15-,16-,17+,20-,21-,22-/m0/s1
- SMILES： O(C(C([H])([H])[H])=O)[C@@]12C([H])([H])[C@]([H])(C([H])([H])[H])[C@]3([C@@]4([H])C([H])=C(C([H])([H])[H])C([C@@]4(C([H])([H])C(C([H])([H])O[H])=C([H])[C@@]3([H])[C@]1([H])C2(C([H])([H])[H])C([H])([H])[H])O[H])=O)O[H]

Computed Properties

Exact Mass: 390.20400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 390.204
Heavy Atom Count: 28
Complexity: 825
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Surface Charge: 0
Topological Polar Surface Area: 104

Experimental Properties

LogP: 1.53010
PSA: 104.06000
Refractive Index: 1.599
Boiling Point: 550.5 ºC at 760 mmHg
Melting Point: 216-219℃
Vapor Pressure: 0.0±3.4 mmHg at 25°C
Flash Point: 188.7 ºC
Solubility: Soluble in DMSO at 30mg/ml
Color/Form: Not available
Solubility: Not available
Density: 1.31

Prostratin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DPKG-1mg	5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-	60857-08-1	≥98%	1mg	$158.00	2024-04-22
A2B Chem LLC	AX18480-1mg	Prostratin	60857-08-1	≥98%	1mg	$99.00	2024-04-19
Aaron	AR01DPSS-1mg	5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-	60857-08-1	98%	1mg	$310.00	2025-02-09
abcr	AB347690-1mg	Prostratin, 98%; .	60857-08-1	98%	1mg	€184.50
Apollo Scientific	BIP1032-1mg	Prostratin	60857-08-1	>99%	1mg	£75.00	2023-08-31
eNovation Chemicals LLC	Y1313926-1mg	5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-	60857-08-1	98%	1mg	$300	2024-06-06
MedChemExpress	HY-107421-1mg	Prostratin	60857-08-1	98.65%	1mg	￥1500	2024-07-20
TRC	P838800-0.5mg	Prostratin	60857-08-1		0.5mg	$ 85.00	2022-06-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P275413-500μg	Prostratin	60857-08-1	≥98%	500μg	¥1199.90	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P921696-1mg	Prostratin	60857-08-1	≥98% (HPLC)	1mg	￥1,618.00	2022-09-28

Prostratin Synthesis

Prostratin Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:60857-08-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:60857-08-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:60857-08-1)

MR./MRS.:XU NV SHI

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Email:1986399151@qq.com

Prostratin Related Literature

1. Synthesis of CaCO3@C yolk–shell particles for CO2 adsorption†

Yash Boyjoo,Kelly Merigot,Jean-François Lamonier,Vishnu K. Pareek,Moses O. Tade,Jian Liu RSC Adv., 2015,5, 24872-24876
2. Synthesis and structural studies on (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one: a promising nonlinear optical material†

I. D. Borges,J. A. V. Danielli,V. E. G. Silva,L. O. Sallum,J. E. Queiroz,L. D. Dias,I. Iermak,G. L. B. Aquino,A. J. Camargo RSC Adv., 2020,10, 22542-22555
3. Electrogenerated chemiluminescence sensor for silver ions based on their coordination interaction with cucurbit[6]uril

Yuhua Luo,Wei Xiang,Xinyu Zhang,Liqiao Hu,Yongping Dong New J. Chem., 2022,46, 5026-5033
4. Flexible nanophosphor films doped with Mie resonators for enhanced out-coupling of the emission†

José M. Miranda-Muñoz,Dongling Geng,Mauricio E. Calvo,Gabriel Lozano,Hernán Míguez J. Mater. Chem. C, 2019,7, 267-274
5. Contents list

J. Mater. Chem. B, 2018,6, 4391-4396
6. Back cover

Photochem. Photobiol. Sci., 2006,5, 639-640
7. Synthesis of pyrano[3,2-c]quinolones and furo[3,2-c]quinolones via acid-catalyzed tandem reaction of 4-hydroxy-1-methylquinolin-2(1H)-one and propargylic alcohols†

Haiting Yin,Yunjun Wu,Xiaoxia Gu,Zhijun Feng,Dexiang Feng,Ming Wang,Ziyang Cheng RSC Adv., 2022,12, 21066-21078
8. The absorptiometric determination of iron in boiler feed-water. Part I. Method for determining “reactive” iron

Analyst, 1964,89, 389-401
9. Front cover

Lab Chip, 2018,18, 209-209
10. Twelfth Spiers Memorial Lecture. Determination of the structures of simple polyatomic molecules and radicals in electronically excited states

Discuss. Faraday Soc., 1963,35, 7-29

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